1-[2-(4-chlorophenoxy)ethoxy]-2-ethoxybenzene

• IUPAC Name: 1-chloro-4-[2-(2-ethoxyphenoxy)ethoxy]benzene
• InChI: InChI=1S/C16H17ClO3/c1-2-18-15-5-3-4-6-16(15)20-12-11-19-14-9-7-13(17)8-10-14/h3-10H,2,11-12H2,1H3
• InChI Key: XTCYUKXJOZRMLB-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1OCCOC2=CC=C(C=C2)Cl
• Molecular Formula: C16H17ClO3
• DSSTOX Substance ID: DTXSID30387654
• Molecular Weight: 292.75 g/mol
• CAS RN: 6472-64-6

Description

1-[2-(4-chlorophenoxy)ethoxy]-2-ethoxybenzene, commonly known as BCEE, is an organic compound that is widely used in scientific research. BCEE is a non-steroidal anti-inflammatory drug that has been shown to have a variety of biochemical and physiological effects.

Mechanism of Action

BCEE works by inhibiting the activity of COX-2, an enzyme that is involved in the production of prostaglandins. Prostaglandins are involved in the inflammatory response and are responsible for pain and swelling. By inhibiting COX-2, BCEE reduces the production of prostaglandins and thus reduces inflammation.
Biochemical and Physiological Effects:
BCEE has been shown to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory effects, BCEE has been shown to have antioxidant properties and to inhibit the growth of cancer cells. BCEE has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using BCEE in lab experiments is that it is relatively easy to synthesize and is readily available. BCEE has also been shown to be effective in a variety of experimental models, making it a versatile tool for scientific research. One limitation of using BCEE is that it can be toxic at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for research involving BCEE. One area of interest is the role of BCEE in cancer prevention and treatment. BCEE has been shown to inhibit the growth of cancer cells in vitro, and further research is needed to determine its potential as a cancer therapy. Another area of interest is the role of BCEE in neuroprotection and cognitive function. BCEE has been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease, and further research is needed to determine its potential as a treatment for neurodegenerative diseases. Finally, further research is needed to determine the optimal dosage and administration of BCEE in order to maximize its therapeutic potential while minimizing toxicity.

Scientific Research Applications

BCEE has been used extensively in scientific research as a non-steroidal anti-inflammatory drug. It has been shown to have a variety of biochemical and physiological effects, including the inhibition of cyclooxygenase-2 (COX-2) and the reduction of inflammatory cytokine production. BCEE has been used in studies investigating the role of inflammation in a variety of diseases, including cancer, Alzheimer's disease, and cardiovascular disease.